2-Methyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine

• Molecular Formula: C5H6N6
• Molecular Weight: 150.14 g/mol
• IUPAC Name: 2-methyltriazolo[4,5-d]pyrimidin-5-amine
• InChI: InChI=1S/C5H6N6/c1-11-9-3-2-7-5(6)8-4(3)10-11/h2H,1H3,(H2,6,8,10)
• InChI Key: DLRDFWXRXGAGFA-UHFFFAOYSA-N
• Canonical SMILES: CN1N=C2C=NC(=NC2=N1)N

Description

2-Methyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine is a heterocyclic compound that has garnered significant interest in the fields of medicinal chemistry and pharmaceutical research This compound is characterized by its unique triazolo-pyrimidine structure, which imparts distinct chemical and biological properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method involves the reaction of hydrazonoyl halides with alkyl carbothioates or carbothioamides in the presence of a base such as triethylamine . This reaction leads to the formation of the triazolo-pyrimidine ring system.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process. Additionally, stringent quality control measures are implemented to ensure the consistency and safety of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as amines, thiols, and halides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction may produce amines or alcohols. Substitution reactions can result in a variety of derivatives with different functional groups.

Scientific Research Applications

2-Methyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It is studied for its potential as an enzyme inhibitor, particularly in the inhibition of cyclin-dependent kinases (CDKs) and ubiquitin-specific peptidases (USPs)

Medicine: The compound shows promise as an anticancer agent, with studies indicating its ability to inhibit the proliferation of cancer cells It also exhibits antimicrobial activity against various pathogens.

Industry: The compound is used in the development of new materials and as a precursor for the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine involves its interaction with specific molecular targets. For instance, as a CDK inhibitor, the compound binds to the active site of the enzyme, preventing its interaction with substrates and thereby inhibiting cell cycle progression . Similarly, as a USP inhibitor, the compound binds to the enzyme’s active site, blocking its deubiquitinating activity and leading to the accumulation of ubiquitinated proteins . These interactions disrupt critical cellular processes, resulting in the inhibition of cell proliferation and induction of apoptosis.

Comparison with Similar Compounds

2-Methyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine can be compared with other similar compounds, such as:

Pyrazolo[3,4-d]pyrimidine: This compound shares a similar heterocyclic structure and is also studied for its anticancer properties.

[1,2,4]Triazolo[1,5-a]pyrimidine: Known for its antimicrobial and anticancer activities, this compound has a different arrangement of nitrogen atoms in the ring system.

[1,2,3]Triazolo[4,5-d]pyrimidine derivatives: These derivatives exhibit potent inhibitory activity against various enzymes, including USPs and CDKs.

The uniqueness of 2-Methyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine lies in its specific structural features and its ability to target multiple molecular pathways, making it a versatile compound for various scientific and industrial applications.